Cas no 2229152-44-5 (2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine)

• Product Name: 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine
• CAS No: 2229152-44-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6302021
• PubChem ID: 165856142
• Update Time: 2025-06-13

2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine
• 2-{[5-(4-methylphenyl)furan-2-yl]oxy}ethan-1-amine
• EN300-1751298
• 2229152-44-5

• Inchi： 1S/C13H15NO2/c1-10-2-4-11(5-3-10)12-6-7-13(16-12)15-9-8-14/h2-7H,8-9,14H2,1H3
• InChI Key： COXOZXFBYPNHII-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1C=CC(C)=CC=1)OCCN

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine

Introduction to 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine and Its Significance in Modern Chemical Research

2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine, with the CAS number 2229152-44-5, represents a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a furan ring system linked to a phenyl moiety via an ether bond, further substituted with an amine functional group, suggests a rich chemical diversity that can be exploited for pharmacological purposes.

The compound's structure is reminiscent of many bioactive molecules that have shown promise in preclinical and clinical studies. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, often serves as a key pharmacophore in drug design. In particular, furan derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methylphenyl group enhances the lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

The amine substituent at the terminal position of the ethane chain introduces basicity to the molecule, making it a potential candidate for interactions with acidic or polar biological targets. This feature is particularly relevant in the design of kinase inhibitors, where amine groups often participate in coordination with metal ions or form hydrogen bonds with hinge regions of target proteins. The overall architecture of 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine thus positions it as a versatile scaffold for medicinal chemists seeking to develop small-molecule inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies indicate that molecules with similar structural motifs can bind to enzymes and receptors with high affinity. For instance, furan-based derivatives have been reported to interact with Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. The 4-methylphenyl group may enhance binding by improving hydrophobic interactions within the binding pocket, while the furan-2-yloxy moiety could form critical hydrogen bonds or π-interactions.

In light of these findings, 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine (CAS no. 2229152-44-5) represents a promising lead compound for further investigation. Its unique structural features make it an attractive candidate for derivatization studies aimed at optimizing pharmacokinetic and pharmacodynamic properties. Researchers are exploring synthetic routes that preserve the core scaffold while introducing modifications that enhance bioavailability or target specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the ether linkage between the furan ring and the ethane chain, followed by functionalization at the amine group. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and energy consumption. These improvements align with broader trends in green chemistry, emphasizing environmentally responsible practices in drug development.

The biological evaluation of 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine has begun to yield intriguing results. Preliminary assays suggest that it exhibits moderate activity against certain kinases, although further studies are needed to confirm its efficacy and selectivity. The compound's ability to modulate enzyme activity may translate into therapeutic benefits for conditions associated with aberrant kinase signaling. Additionally, its structural similarity to known drugs allows for comparative analysis of their biological profiles, providing insights into structure-activity relationships (SAR).

One particularly exciting aspect of this research is the potential for developing combination therapies using 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine alongside other agents. Combination approaches often yield synergistic effects, improving treatment outcomes while minimizing side effects. For example, pairing this compound with inhibitors targeting different signaling pathways could provide a more comprehensive therapeutic strategy against complex diseases such as cancer or neurodegenerative disorders.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in identifying promising candidates like 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine (CAS no. 2229152-44-5) based on their predicted binding affinities to biological targets. These simulations allow researchers to virtually screen vast libraries of compounds before conducting expensive wet-lab experiments. Such high-throughput virtual screening has accelerated the drug discovery process significantly over recent years.

As our understanding of disease mechanisms evolves, so too does our approach to drug design. Modern medicinal chemistry embraces interdisciplinary collaboration between chemists, biologists, and computer scientists to develop innovative therapeutics. The case of 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-amine exemplifies this trend toward rational drug design based on structural insights derived from both experimental data and computational modeling.

The future prospects for this compound remain bright as ongoing research continues to uncover new applications and refine synthetic methodologies. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, 2-{5-(4-methylphenyl)furan-2-yloxy}ethan-1-am ine may one day contribute to breakthroughs in human health care solutions across multiple therapeutic areas.